Cas no 79080-35-6 (1H-Imidazole-4-carbonitrile,1,5-dimethyl-)

1H-Imidazole-4-carbonitrile,1,5-dimethyl- structure
79080-35-6 structure
Product Name:1H-Imidazole-4-carbonitrile,1,5-dimethyl-
CAS No:79080-35-6
MF:C6H7N3
MW:121.139880418777
CID:554210
PubChem ID:12747518
Update Time:2025-04-19

1H-Imidazole-4-carbonitrile,1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carbonitrile,1,5-dimethyl-
    • 1H-Imidazole-4-carbonitrile,1,5-dimethyl-(9CI)
    • SCHEMBL12926031
    • 1,5-dimethyl-1H-imidazole-4-carbonitrile
    • 79080-35-6
    • Inchi: 1S/C6H7N3/c1-5-6(3-7)8-4-9(5)2/h4H,1-2H3
    • InChI Key: OXWHKPWTOATYRI-UHFFFAOYSA-N
    • SMILES: N1(C)C=NC(C#N)=C1C

Computed Properties

  • Exact Mass: 121.063997236g/mol
  • Monoisotopic Mass: 121.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 41.6Ų
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